The development of packaging films with food preservation and monitoring functions is of great significance and applications. Herein, gelatin was combined with rosmarinic acid (RosA) and blueberry anthocyanin extract (BAE) to fabricate RosA-gelatin/BAE (RGA) films with pH-responsiveness and long-term antioxidant and antibacterial activities. The films have better surface hydrophobicity and antiswelling performance than that of pure gelatin film. The films show good ductility and the elongation at break of the films can be easily adjusted in the range of 1.01–292.19% by adjusting the content of BAE. The films can block ultraviolet light, scavenge the ABTS+ radical, and kill bacteria almost 100%. Significantly, the films showed good pH/NH3 responsiveness as an obvious color change. Comparing with polyethylene film, there was a reduction of around 60.8% in the release of volatile base nitrogen compounds from crucian in storage using RGA5. Overall, these films may be useful for food preservation and real-time quality monitoring.

After immunoaffinity purification, the vitamin B12 contents of 12 types of commercially available fish sauce products were determined using reversed-phase high-performance liquid chromatography. Vitamin B12 contents of fish sauce products varied from <0.1–1.7 μg per 100 g, with an average of 0.6 ± 0.1 μg of vitamin B12 per 100 g. Vitamin B12 was the major corrinoid compound in all fish sauce samples tested. Vitamin B12-d-monocarboxylic acid (approximately 4–38% of total vitamin B12) and vitamin B12-e-monocarboxylic acid (approximately 1–9%) were identified. Vitamin B12-b-monocarboxylic acid or pseudovitamin B12 were rarely detected at trace levels. Additionally unidentified vitamin B12 monocarboxylic acid (approximately 2–16%) was detected. These results suggest that pseudovitamin B12 and vitamin B12 monocarboxylic acids are derived from materials such as shrimp and shellfish.

Optimized medicinal plant processing and extraction can improve extract yield and efficiency for valued secondary metabolites while reducing operation costs. This study investigated the effects of the particle size [coarse (2–4 mm), medium (0.5–2 mm), fine (0.25–0.5 mm)], solvents (ethanol, butanol, hexane), and extraction temperature (−20 °C, 4 °C, room temperature) on extracted crude cannabis oil yield and cannabinoid/terpene concentrations using a full factorial design. Results indicate that finer particle size significantly increased the cannabinoid concentrations in the extracts. Ethanol extraction with fine-sized cannabis particles at 4 °C obtained the highest crude oil yield of 28% and had improved recovery rates: 41% for THCA, 36% for CBGA, and higher total terpene concentration (1550 mg/100 g dry matter) in the extracts. Irrespective of temperature and particle size, the solvents produced extracts with different colors: dark green for ethanol, green for butanol, and yellow for hexane. This research provides grinding and extraction conditions with scale-up potential by the cannabis industry to achieve higher crude cannabis oil yield with significant cannabinoids and terpene concentrations.

The fatty esters in cooking oil may not be inert organics. Their potential involvement in hydrothermal carbonization (HTC) of food waste was investigated in this study. Cooked cabbage (vegetable) and rice (staple food) were selected as the feedstock and their HTC in the presence of (vegetable oil) and lard (animal fat) was conducted at 260 °C for 10 h. The results indicated that presence of the cooking oil increased the hydrochar yield (i.e., 71.5% increase for HTC of rice with lard) originating from the reactions between the oil-derived fatty acids and the food-derived alcohols, amines, etc. This significantly increased both the carbon and hydrogen contents and simultaneously reduced the oxygen content of the hydrochar. The additional aliphatics from the cooking oil formed on hydrochar remarkably reduced the thermal stability of the hydrochar, but increased the volatility and led to improved combustion performance through lowering the activation energy for combustion.

Since a high concentration of patulin causes cytotoxicity, a new approach to the determination of patulin plays an important role in the research and development of new control technologies. The main objective of the paper is to provide a fast screening method for obtaining clean water and high-quality apple juice. Square-wave voltammetry method using a modified Mn (OAP) Cl screen-printed carbon electrode was used for the fast screening test of apple juice and surface water for patulin recognition and quantification. A number of experimental parameters, such as scan rate, type of buffer solution, and pH, were studied and optimized. Thus, a linear concentration dependence was determined in the range 1.00 × 10–12 to 1.00 × 10–8 mol L–1, while the quantification limit was 1.00 × 10–12 mol L–1 and the detection limit was 3.33 × 10–13 mol L–1. High reliability was achieved at the assay of patulin in water and apple juice samples, with a recovery rate of 96.27–99.88%, relative standard deviation (RSD), and a bias value of less than 5.00%. Based on the remarkable outcomes, it can be inferred that the sensor holds promise as a robust instrument for point-of-care detection in the times ahead.

β-conglycinin (β-Con) is one of the major proteins in soy protein (SP), and intake of β-Con can be expected to yield various health benefits, including the induction of beige adipocyte formation. However, it is not practical for most people to satisfy their dietary protein requirements with SP alone. In addition, combining exercise with at least partial replacement of dietary protein with SP might synergistically yield various health benefits. In this study, we found that a 50β-Con diet (10.6 g β-Con and 0.37 g methionine/100 g diet) in combination with exercise for 4 weeks synergistically induced the formation of beige adipocytes, unlike 50β-Con or exercise alone. Furthermore, the unique inductive effect was associated with the activation of transcription factor 4–fibroblast growth factor 21 signaling. The combination of exercise with protein intake partially replaced with β-Con may provide various health benefits, including beige adipocyte formation.

Rapid and robust quality monitoring of the composition of meat pastes is of fundamental importance in processing meat and sausage products. Here, an in-line near-infrared spectroscopy/micro-electro-mechanical-system-(MEMS)-based approach, combined with multivariate data analysis, was used for measuring the constituents fat, protein, water, and salt in meat pastes within a typical range of meat paste recipes. The meat pastes were spectroscopically characterized in-line with a novel process analyzer prototype. By integrating salt content in the calibration set, robust predictive PLSR models of high accuracy (R2 > 0.81) were obtained that take interfering matrix effects of the minor and NIR-inactive meat paste recipe component “salt” into account as well. The nonlinear blending behavior of salt concentration on the spectral features of meat pastes is discussed based on a designed mixture experiment with four systematically varied components.

Enzymatic esterification of phytosterols is essential for their stability and bioavailability in lipophilic foods. In this study, we created a new polydopamine-based bowl-like mesoporous carrier (BLM-PDA) for lipase loading and catalyzed the esterification of phytosterols and oleic acid to produce oleate sterol ester. Candida rugosa lipase (CRL) was selected to immobilize the polymer using physical adsorption. SEM, TEM, XRD, TGA, XPS, FT-IR, and BET were used to characterize it in order to confirm the successful preparation. These less-studied asymmetric bowl-like particles showed much enhanced performance in all aspects. According to the findings, BLM-PDA had a lipase loading of around 126.05 mg g–1, and the thermal stability and reusability of BLM-PDA@CRL fared particularly well in activity tests. After 55 h, the catalyst successfully completed the oleate sterol ester yield of 81.07% of the transesterification cycle at 40 °C. Therefore, it offers more suggestions for using an immobilized lipase nanoreactor to the biosynthesis of sterol esters.

Okara, a nutritious processing side-stream of soybean, poses a significant food waste challenge in regions with high soybean consumption such as Asia. Consequently, its valorization through probiotic fermentation has received considerable attention, but the use of live probiotics in foods raises concerns due to potential side effects and probiotic viability decline over product shelf-life, especially when subjected to cold chain interruptions. To address this, a dual fermentation–heat treatment method with Lactobacillus sp. and Bifidobacteria sp. was employed to produce postbiotic okara. Nutritional and compositional analyses revealed increased soluble fiber by 156%, total isoflavones by 151%, and total phenolic content by 21% when compared to the unfermented control, which was further validated by metabolomic analyzes of okara samples, demonstrating the retention of or enhanced functionality post-heat treatment. Additionally, postbiotic okara extracts exhibited improved inhibitory activity against enzymes α-amylase (IC50 = 13.50 ± 0.56) and α-glucosidase (IC50 = 19.76 ± 0.96) in vitro, as compared to unfermented okara. Overall, the novel processing method was able to increase nutrient retention and functional properties and improve safety of postbiotic okara through the inactivation of live microbes, increasing its versatility as a functional probiotic alternative ingredient suitable for a wider range of consumers.

The α-glucosidase inhibitory mechanism of chlorogenic acid was evaluated in the presence of an antidiabetic drug, acarbose. Enzyme kinetics showed the mode of inhibition of the chlorogenic acid–acarbose combination to be either mixed inhibition (competitive and noncompetitive inhibition) or solely competitive inhibition, depending on the dominating inhibitor in the dual system. Despite weaker inhibition by chlorogenic acid, supplementation with acarbose exhibited a synergistic effect on α-glucosidase inhibition, with acarbose equivalent activity exceeding the concentration of acarbose present. Fluorescence quenching studies indicated an increased affinity of chlorogenic acid in the presence of acarbose with an effective quenching constant increasing from 1.6 ± 0.11 × 104 to 3.9 ± 0.32 × 104 M–1. Furthermore, acarbose did not affect the static binding mode or the number of chlorogenic acid bound per α-glucosidase molecule. This chlorogenic acid–acarbose dual inhibition system highlights the potential for antidiabetic nutraceuticals as adjuvant therapy for acarbose-based treatments in diabetes management and, to a broader extent, reveals that nutraceuticals can significantly modify or regulate drug-disease state dynamics.